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In-Depth Technical Guide: Copper Sulfate
Pentahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for copper sulfate
pentahydrate, a compound widely used in research and development. The following sections
detail its chemical properties, toxicity, and established protocols for safe handling and
emergency procedures.

Core Identification
CAS Number: 7758-99-8[1][2][3]

Copper sulfate pentahydrate, also known as cupric sulfate pentahydrate, is the most common
hydrate of copper(ll) sulfate.[3] Its chemical formula is CuSOa-5H20.[1][2]

Safety and Hazard Information
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Copper sulfate pentahydrate is classified as harmful if swallowed and causes serious eye

damage.[1][4][5] It is also very toxic to aquatic life with long-lasting effects.[1][4][5][6]

GHS Hazard Classification

Hazard Class Category Hazard Statement
H301: Toxic if swallowed /
Acute toxicity, Oral Category 3 / Category 4 H302: Harmful if swallowed[4]
[61[7]
o H315: Causes skin irritation[6]
Skin irritation Category 2

[7]

Serious eye damage/eye
irritation

Category 1 / Category 2A

H318: Causes serious eye
damage / H319: Causes
serious eye irritation[1][4][6][7]

Acute aquatic toxicity

Category 1

H400: Very toxic to aquatic
life[4][6]

Chronic aquatic toxicity

Category 1

H410: Very toxic to aquatic life
with long lasting effects[1][4][5]

[6]

Precautionary Statements

A summary of key precautionary statements is provided below.
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Type Statement Code Statement

Wash skin thoroughly after
handling.[1][4][6][7]

Prevention P264

Do not eat, drink or smoke
Prevention P270 when using this product.[4][5]

[6]L7]

Avoid release to the
environment.[1][4][5][6]

Prevention pP273

Wear protective
gloves/protective clothing/eye

Prevention P280 ] ]
protection/face protection.[1][4]

[6]L7]

IF SWALLOWED: Immediately
call a POISON

Response P301 + P310/P312 CENTER/doctor or call a
POISON CENTER/doctor if
you feel unwell.[1][4][6]

IF ON SKIN: Wash with plenty

Response P302 + P352
of soap and water.[6]

IF IN EYES: Rinse cautiously
with water for several minutes.
Response P305 + P351 + P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[4][6][7]

Storage P405 Store locked up.[6]

Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[4][6]

Physical and Chemical Properties
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Property Value
Molecular Weight 249.68 g/mol or 249.69 g/mol [1][2][6]
Blue, crystalline powder, granules or larger
Appearance
crystals[7]
Odor Odorless[7]

Experimental Protocols
Spill Handling Protocol

In the event of a copper sulfate pentahydrate spill, the following protocol should be followed to

ensure safety and minimize environmental contamination.

o Evacuate and Secure the Area: Immediately evacuate personnel from the spill area. Restrict

access to the area to authorized personnel only.

o Ensure Proper Ventilation: If the spill occurs in a poorly ventilated area, ensure adequate
ventilation is established before cleanup begins.[7]

o Don Personal Protective Equipment (PPE): All personnel involved in the cleanup must wear

appropriate PPE, including:

o

Safety glasses and a face shield[6]

[¢]

Chemical-resistant gloves|6]

[¢]

Protective clothing[7]

o

Respiratory protection if dust is generated[6]

o Contain the Spill: Prevent further spread of the material. Avoid dust formation.[6] Do not let

the product enter drains.[4][6]
¢ Clean Up the Spill:

o Carefully sweep up the spilled solid material.[7]
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o Place the collected material into a sealed, labeled container for disposal.[7]

o Decontaminate the Area: Wash the spill site thoroughly with water after the material has
been collected.[7]

o Dispose of Waste: Dispose of the contaminated materials and the collected copper sulfate
pentahydrate as hazardous waste in accordance with local, state, and federal regulations.[4]
[6] Collect spillage.[1][5][6]

o Post-Cleanup: Wash hands and any exposed skin thoroughly after handling.[6][7]

Visualized Workflow

The following diagram illustrates the logical flow of the spill handling protocol.
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Caption: Workflow for handling a copper sulfate pentahydrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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